![molecular formula C15H10ClFN2OS2 B3833116 3-chloro-6-fluoro-N'-[1-(2-thienyl)ethylidene]-1-benzothiophene-2-carbohydrazide](/img/structure/B3833116.png)
3-chloro-6-fluoro-N'-[1-(2-thienyl)ethylidene]-1-benzothiophene-2-carbohydrazide
Overview
Description
3-chloro-6-fluoro-N'-[1-(2-thienyl)ethylidene]-1-benzothiophene-2-carbohydrazide is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research.
Mechanism of Action
The mechanism of action of 3-chloro-6-fluoro-N'-[1-(2-thienyl)ethylidene]-1-benzothiophene-2-carbohydrazide is not fully understood. However, studies have suggested that the compound may inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the production of inflammatory mediators. The compound may also induce apoptosis in cancer cells and inhibit bacterial growth.
Biochemical and Physiological Effects:
3-chloro-6-fluoro-N'-[1-(2-thienyl)ethylidene]-1-benzothiophene-2-carbohydrazide has been shown to have various biochemical and physiological effects. It has been reported to reduce the production of pro-inflammatory cytokines and chemokines in vitro and in vivo. The compound has also been shown to inhibit the growth of various cancer cell lines and to induce apoptosis in these cells. Additionally, it has been reported to exhibit antibacterial activity against various strains of bacteria.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-chloro-6-fluoro-N'-[1-(2-thienyl)ethylidene]-1-benzothiophene-2-carbohydrazide in lab experiments is its potential to exhibit anti-inflammatory, anti-tumor, and anti-bacterial activities. The compound is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which may make it challenging to interpret experimental results.
Future Directions
There are several future directions for the research and development of 3-chloro-6-fluoro-N'-[1-(2-thienyl)ethylidene]-1-benzothiophene-2-carbohydrazide. One potential direction is to investigate its potential use in the treatment of Alzheimer's disease, as preliminary studies have shown promising results. Another direction is to further explore its anti-inflammatory, anti-tumor, and antibacterial activities, with the goal of developing new therapeutic agents. Additionally, future research could focus on elucidating the compound's mechanism of action and identifying potential molecular targets.
Scientific Research Applications
3-chloro-6-fluoro-N'-[1-(2-thienyl)ethylidene]-1-benzothiophene-2-carbohydrazide has potential applications in scientific research, particularly in the field of medicinal chemistry. The compound has been shown to exhibit anti-inflammatory, anti-tumor, and anti-bacterial activities. It has also been investigated for its potential use in the treatment of Alzheimer's disease.
properties
IUPAC Name |
3-chloro-6-fluoro-N-[(Z)-1-thiophen-2-ylethylideneamino]-1-benzothiophene-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10ClFN2OS2/c1-8(11-3-2-6-21-11)18-19-15(20)14-13(16)10-5-4-9(17)7-12(10)22-14/h2-7H,1H3,(H,19,20)/b18-8- |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XJAHVQDGJJREIY-LSCVHKIXSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NNC(=O)C1=C(C2=C(S1)C=C(C=C2)F)Cl)C3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N/NC(=O)C1=C(C2=C(S1)C=C(C=C2)F)Cl)/C3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10ClFN2OS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-6-fluoro-N'-[(1Z)-1-(thiophen-2-yl)ethylidene]-1-benzothiophene-2-carbohydrazide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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